Cas no 1915-81-7 (4(3H)-Quinazolinone, 3-(2-hydroxyphenyl)-2-methyl-)

• Product name: 4(3H)-Quinazolinone, 3-(2-hydroxyphenyl)-2-methyl-
• CAS No: 1915-81-7
• MF: C₁₅H₁₂N₂O₂
• MW: 252.26798
• CID: 1385220
• PubChem ID: 63366

4(3H)-Quinazolinone, 3-(2-hydroxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 3-(2-hydroxyphenyl)-2-methyl-
• SR-01000453605-1
• 1915-81-7
• 3-(2-Hydroxyphenyl)-2-methyl-4(3H)-quinazolinone
• Oprea1_586580
• AKOS000546775
• SR-01000453605
• BIM-0027930.P001
• STK805113
• CBMicro_028046
• EU-0007088
• 3-(2-hydroxyphenyl)-2-methylquinazolin-4(3H)-one
• 3-(2-hydroxyphenyl)-2-methylquinazolin-4-one
• DTXSID701237205
• Oprea1_182235

• Inchi： InChI=1S/C15H12N2O2/c1-10-16-12-7-3-2-6-11(12)15(19)17(10)13-8-4-5-9-14(13)18/h2-9,18H,1H3
• InChI Key： FEYCILDZMVVXLY-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC=C3O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.9